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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper disposal of chemical reagents is a critical component of laboratory safety and

operational integrity. This guide provides detailed, step-by-step procedures for the safe

disposal of MES hemisodium salt, ensuring compliance with safety standards and minimizing

environmental impact.

Chemical and Physical Properties
A comprehensive understanding of a substance's properties is foundational to its safe handling

and disposal. The relevant quantitative data for MES hemisodium salt are summarized below.

Property Value

CAS Number 117961-21-4

Molecular Weight 206.73 g/mol

pKa 6.1

Useful pH Range 5.5 - 6.7

Solubility in Water 500 mg/mL
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While MES hemisodium salt is not classified as a hazardous substance, proper disposal

procedures must be followed to maintain a safe laboratory environment. Adherence to local

and national regulations is mandatory for all chemical waste disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling MES hemisodium salt for disposal, ensure you are wearing the appropriate

personal protective equipment. This includes:

Eyeshields

Gloves

N95 respirator (or equivalent) to avoid inhalation of dusts

Step 2: Waste Collection

Solid Waste:

Collect dry MES hemisodium salt waste in its original container or a clearly labeled,

sealed container.

Do not mix with other chemical waste.

For spills, take up the material dry, avoiding the generation of dust, and place it into a

suitable, labeled container for waste disposal.[1]

Aqueous Solutions:

While highly soluble in water, avoid disposing of MES hemisodium salt solutions down

the drain unless permitted by local regulations.

If drain disposal is not permitted, collect aqueous waste in a labeled container for chemical

waste pickup.

Step 3: Storage Pending Disposal
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Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Handle uncleaned containers as you would the product itself.

Step 4: Final Disposal

Dispose of the chemical waste through a licensed professional waste disposal service.

All disposal methods must be in strict accordance with national and local regulations.

Experimental Workflow: Disposal Decision Process
The following diagram illustrates the logical workflow for the proper disposal of MES
hemisodium salt.
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MES Hemisodium Salt Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-body-img
https://www.benchchem.com/product/b568281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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